![molecular formula C11H19IN2O B2490596 4-iodo-5-(isobutoxymethyl)-1-isopropyl-1H-pyrazole CAS No. 1856042-06-2](/img/structure/B2490596.png)
4-iodo-5-(isobutoxymethyl)-1-isopropyl-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Pyrazole Derivatives as Building Blocks
The synthesis of 4-iodo-5-(isobutoxymethyl)-1-isopropyl-1H-pyrazole and similar derivatives are significant in the field of CropScience and oncology, providing access to new chemical entities featuring a pyrazole nucleus. This compound, as part of the 4- and 5-iodinated pyrazole derivatives, acts as a crucial building block for further chemical transformations (Guillou et al., 2011).
Efficient Iodination Techniques
Research has shown efficient methods for iodination of pyrazoles, including derivatives like this compound. These methods lead to high yields of 4-iodo-substituted pyrazoles, enhancing the feasibility of producing such compounds for various research applications (Lyalin & Petrosyan, 2013).
Application in Drug Efficacy Studies
Although specific studies directly involving this compound may not be available, pyrazole derivatives have been extensively studied for their potential in drug efficacy. These compounds have been synthesized and evaluated for biological properties such as antioxidant, anti-cancer, and anti-inflammatory activities, indicating their broader applicability in medicinal chemistry (Thangarasu, Manikandan, & Thamaraiselvi, 2019).
Synthesis for Asymmetric Ligands
Pyrazole derivatives, potentially including this compound, have been used in the synthesis of optically active ligands for catalysis. The preparation of these ligands indicates the compound's role in facilitating complex chemical reactions and enhancing enantioselective processes (Bovens, Togni, & Venanzi, 1993).
Role in Novel Chemical Entity Development
These pyrazole derivatives are crucial in the development of new chemical entities. Their modification and transformation can lead to a wide range of novel compounds with potential applications in various fields of research (Guillou & Janin, 2010).
properties
IUPAC Name |
4-iodo-5-(2-methylpropoxymethyl)-1-propan-2-ylpyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19IN2O/c1-8(2)6-15-7-11-10(12)5-13-14(11)9(3)4/h5,8-9H,6-7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJPXMZZVKMRQND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COCC1=C(C=NN1C(C)C)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19IN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.